Cas no 1796969-61-3 (2-{[1-(cyclohexanesulfonyl)piperidin-4-yl]oxy}-6-methylpyridine)
2-{[1-(cyclohexanesulfonyl)piperidin-4-yl]oxy}-6-methylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-[[1-(Cyclohexylsulfonyl)-4-piperidinyl]oxy]-6-methylpyridine
- 2-{[1-(cyclohexanesulfonyl)piperidin-4-yl]oxy}-6-methylpyridine
-
- Inchi: 1S/C17H26N2O3S/c1-14-6-5-9-17(18-14)22-15-10-12-19(13-11-15)23(20,21)16-7-3-2-4-8-16/h5-6,9,15-16H,2-4,7-8,10-13H2,1H3
- InChI Key: WXNPLBHOTSZYQP-UHFFFAOYSA-N
- SMILES: C1(OC2CCN(S(C3CCCCC3)(=O)=O)CC2)=NC(C)=CC=C1
Experimental Properties
- Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 478.6±55.0 °C(Predicted)
- pka: 4.49±0.12(Predicted)
2-{[1-(cyclohexanesulfonyl)piperidin-4-yl]oxy}-6-methylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6359-5572-2μmol |
2-{[1-(cyclohexanesulfonyl)piperidin-4-yl]oxy}-6-methylpyridine |
1796969-61-3 | 2μmol |
$85.5 | 2023-09-09 | ||
| Life Chemicals | F6359-5572-5μmol |
2-{[1-(cyclohexanesulfonyl)piperidin-4-yl]oxy}-6-methylpyridine |
1796969-61-3 | 5μmol |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F6359-5572-10μmol |
2-{[1-(cyclohexanesulfonyl)piperidin-4-yl]oxy}-6-methylpyridine |
1796969-61-3 | 10μmol |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F6359-5572-20μmol |
2-{[1-(cyclohexanesulfonyl)piperidin-4-yl]oxy}-6-methylpyridine |
1796969-61-3 | 20μmol |
$118.5 | 2023-09-09 | ||
| Life Chemicals | F6359-5572-1mg |
2-{[1-(cyclohexanesulfonyl)piperidin-4-yl]oxy}-6-methylpyridine |
1796969-61-3 | 1mg |
$81.0 | 2023-09-09 | ||
| Life Chemicals | F6359-5572-2mg |
2-{[1-(cyclohexanesulfonyl)piperidin-4-yl]oxy}-6-methylpyridine |
1796969-61-3 | 2mg |
$88.5 | 2023-09-09 | ||
| Life Chemicals | F6359-5572-3mg |
2-{[1-(cyclohexanesulfonyl)piperidin-4-yl]oxy}-6-methylpyridine |
1796969-61-3 | 3mg |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F6359-5572-4mg |
2-{[1-(cyclohexanesulfonyl)piperidin-4-yl]oxy}-6-methylpyridine |
1796969-61-3 | 4mg |
$99.0 | 2023-09-09 | ||
| Life Chemicals | F6359-5572-5mg |
2-{[1-(cyclohexanesulfonyl)piperidin-4-yl]oxy}-6-methylpyridine |
1796969-61-3 | 5mg |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F6359-5572-10mg |
2-{[1-(cyclohexanesulfonyl)piperidin-4-yl]oxy}-6-methylpyridine |
1796969-61-3 | 10mg |
$118.5 | 2023-09-09 |
2-{[1-(cyclohexanesulfonyl)piperidin-4-yl]oxy}-6-methylpyridine Related Literature
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
Additional information on 2-{[1-(cyclohexanesulfonyl)piperidin-4-yl]oxy}-6-methylpyridine
Introduction to 2-{[1-(cyclohexanesulfonylpiperidin-4-yl)oxy]-6-methylpyridine (CAS No. 1796969-61-3)}
2-{[1-(cyclohexanesulfonylpiperidin-4-yl)oxy]-6-methylpyridine}, identified by its CAS number 1796969-61-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by its piperidine core and pyridine substituents, which are well-known for their biological activity and potential therapeutic applications.
The structural framework of 2-{[1-(cyclohexanesulfonylpiperidin-4-yl)oxy]-6-methylpyridine incorporates a cyclohexanesulfonyl group, which is a key feature that contributes to its unique chemical properties. The presence of this group enhances the compound's solubility in polar solvents and influences its interactions with biological targets. Additionally, the piperidin-4-yl moiety is known for its ability to modulate receptor binding, making it a valuable component in the design of drugs targeting neurological and cardiovascular diseases.
In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. The combination of the cyclohexanesulfonyl and piperidin-4-yl groups in 2-{[1-(cyclohexanesulfonylpiperidin-4-yl)oxy]-6-methylpyridine positions it as a promising candidate for further exploration in medicinal chemistry. Studies have shown that such compounds exhibit potential benefits in the treatment of various diseases, including cancer, inflammation, and neurological disorders.
The pyridine ring in 2-{[1-(cyclohexanesulfonylpiperidin-4-yl)oxy]-6-methylpyridine is another critical feature that contributes to its biological activity. Pyridine derivatives are widely recognized for their role in drug development due to their ability to interact with a diverse range of biological targets. The methyl group at the 6-position further fine-tunes the compound's pharmacokinetic properties, enhancing its bioavailability and metabolic stability.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging machine learning algorithms and molecular docking studies, scientists have been able to identify promising candidates for further experimental validation. 2-{[1-(cyclohexanesulfonylpiperidin-4-yl)oxy]-6-methylpyridine has emerged as one of the most intriguing compounds in this regard, showing potential as a lead molecule for drug development.
The synthesis of 2-{[1-(cyclohexanesulfonylpiperidin-4-yl)oxy]-6-methylpyridine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyclohexanesulfonyl group necessitates careful handling to ensure high yield and purity. Researchers have developed innovative synthetic routes that optimize yield while minimizing side reactions, making it feasible to produce this compound on a larger scale.
In addition to its synthetic challenges, the characterization of 2-{[1-(< strong>cyclohexanesulfonyl piperidin-4-yl ) strong>) oxy]-6-methylpyridine requires advanced analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly used to confirm the structure and purity of the compound. These techniques provide detailed information about the molecular structure, which is crucial for understanding its biological activity.
The pharmacological profile of 2-{[1-(< strong>cyclohexanesulfonyl piperidin-4-yl ) strong>) oxy]-6-methylpyridine has been extensively studied in vitro and in vivo. Preclinical studies have demonstrated its potential as an inhibitor of various enzymes and receptors involved in disease pathways. For instance, it has shown promise in inhibiting kinases associated with cancer cell proliferation and survival. Additionally, it exhibits anti-inflammatory properties by modulating cytokine production and immune cell function.
The therapeutic potential of 2-{[1-(< strong>cyclohexanesulfonyl piperidin-4-yl ) strong>) oxy]-6-methylpyridine extends beyond oncology and inflammation. Research suggests that it may also have applications in treating neurological disorders by interacting with neurotransmitter receptors. The compound's ability to cross the blood-brain barrier makes it an attractive candidate for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.
One of the most exciting aspects of 2-{[1-(< strong>cyclohexanesulfonyl piperidin-4-yl ) strong>) oxy]-6-methylpyridine is its versatility in drug design. By modifying different parts of its structure, researchers can fine-tune its pharmacological properties to target specific disease pathways more effectively. This flexibility makes it a valuable scaffold for developing novel therapeutics with improved efficacy and reduced side effects.
The future direction of research on 2-{[1-(< strong>cyclohexanesulfonyl piperidin-4-yl ) strong>) oxy]-6-methylpyridine includes further exploration of its mechanism of action and clinical translation. Investigating how it interacts with biological targets at the molecular level will provide insights into its therapeutic potential. Additionally, conducting clinical trials will be essential to evaluate its safety and efficacy in human patients.
In conclusion, 2-{[1-(< strong>cyclohexanesulfonyl piperidin-4-
1796969-61-3 (2-{[1-(cyclohexanesulfonyl)piperidin-4-yl]oxy}-6-methylpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)